Cas no 356092-16-5 ((1-ethylpropyl)(3-nitrobenzyl)amine)
356092-16-5 structure
Product Name:(1-ethylpropyl)(3-nitrobenzyl)amine
CAS No:356092-16-5
MF:C12H18N2O2
MW:222.283523082733
CID:1085561
PubChem ID:737880
Update Time:2025-04-20
(1-ethylpropyl)(3-nitrobenzyl)amine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Nitrobenzyl)pentan-3-amine
- N-[(3-nitrophenyl)methyl]pentan-3-amine
- SR-01000211955
- SR-01000211955-1
- CCG-10452
- Oprea1_684207
- EU-0039938
- Cambridge id 5537359
- (1-ETHYLPROPYL)(3-NITROBENZYL)AMINE
- CBMicro_023052
- AKOS000253113
- DTXSID30353293
- 356092-16-5
- BIM-0023119.P001
- (1-Ethylpropyl)(3-nitrobenzyl)amine x1hbr
- (1-ethylpropyl)(3-nitrobenzyl)amine
-
- Inchi: 1S/C12H18N2O2/c1-3-11(4-2)13-9-10-6-5-7-12(8-10)14(15)16/h5-8,11,13H,3-4,9H2,1-2H3
- InChI Key: FYKAFBAWZDAPSW-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(=C1)CNC(CC)CC)=O
Computed Properties
- Exact Mass: 222.136827821g/mol
- Monoisotopic Mass: 222.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 57.8Ų
(1-ethylpropyl)(3-nitrobenzyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B442105-50mg |
(1-ethylpropyl)(3-nitrobenzyl)amine |
356092-16-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B442105-100mg |
(1-ethylpropyl)(3-nitrobenzyl)amine |
356092-16-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B442105-500mg |
(1-ethylpropyl)(3-nitrobenzyl)amine |
356092-16-5 | 500mg |
$ 80.00 | 2022-06-07 |
(1-ethylpropyl)(3-nitrobenzyl)amine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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